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Compound of Interest

Compound Name: Barium copper oxide (1-1)

Cat. No.: B8208342

Get Quote

Executive Summary
Barium Copper Oxide (BaCuO₂), often designated as the "1-1 phase," is a critical binary oxide

in the synthesis of high-temperature superconductors (specifically YBa₂Cu₃O₇-x). While often

treated merely as a precursor, the stoichiometric integrity of BaCuO₂ dictates the transport

properties and phase purity of the final superconducting device.

This guide addresses the technical challenges of synthesizing phase-pure BaCuO₂. Unlike

simple rock-salt oxides, BaCuO₂ possesses a complex cubic structure (Space Group: Im3m)

prone to oxygen non-stoichiometry and carbonate contamination. This document provides a

rigorous, self-validating framework for synthesis and characterization, bridging solid-state

physics with the analytical precision required in high-specification materials science.

Crystallographic Architecture: The "Sphere
Packing" Anomaly
To control stoichiometry, one must understand the lattice. BaCuO₂ is not a simple perovskite. It

crystallizes in an incredibly complex cubic structure that resembles a "packing of spheres,"
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where the spheres are actually large copper-oxygen clusters.

Space Group: Im3m (No. 229)

Lattice Parameter:

Å[1][2]

Structural Motifs: The unit cell contains 90 cation sites. The structure is built from two distinct

cluster types:

Cu₆O₁₂ Clusters: Ring-like structures.

Cu₁₈O₂₄ Clusters: Larger, sphere-like cages.

Technical Insight: The complexity of these clusters means that "atomic mixing" during synthesis

is non-trivial. Diffusion distances are long, requiring high thermal energy to organize the Ba and

Cu ions into these large clusters. This explains why low-temperature synthesis often fails,

resulting in amorphous or multiphase mixtures.

Thermodynamic & Kinetic Control: Synthesis
Protocol
The primary challenge in BaCuO₂ synthesis is the high stability of Barium Carbonate (BaCO₃).

The reaction

is kinetically hindered because BaCO₃ decomposes slowly below 850°C, while the eutectic
melting point of the BaO-CuO system is near 900°C.

The "Interruptive Sintering" Protocol
We employ a solid-state reaction method designed to fracture the carbonate diffusion barrier.

Reagents:

Barium Carbonate (BaCO₃), 99.99% purity (Pre-dried at 150°C for 4 hours).

Copper(II) Oxide (CuO), 99.99% purity.
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Figure 1: Step-by-step solid-state synthesis workflow emphasizing the intermediate grinding

step required to overcome BaCO₃ kinetic stability.

Mechanistic Explanation
Calcination (800°C): This is below the melting point. The goal is to initiate the release of CO₂.

If you ramp immediately to 900°C, the rapid CO₂ evolution can shatter pellets or create

porous, mechanically weak samples.

Intermediate Grinding: This is the most critical step. A passivating layer of BaCuO₂ forms on

the surface of BaCO₃ grains, stopping the reaction. Regrinding exposes fresh BaCO₃

surfaces to CuO.

Sintering (900°C): This temperature is chosen to be just below or at the eutectic point. Some

liquid phase sintering may occur, which drastically accelerates densification, but care must

be taken not to melt the sample entirely onto the crucible.

Stoichiometric Validation: The Self-Validating
System
A synthesized black powder is not proof of BaCuO₂. You must validate two parameters: Cation

Purity (Ba:Cu ratio) and Anion Content (Oxygen stoichiometry).

A. Cation Phase Purity (XRD)
X-Ray Diffraction is used primarily to detect what is not there.

Target: Single phase Im3m cubic pattern.

Red Flags:

Peaks at

indicate residual BaCO₃.

Peaks indicating BaCu₂O₂ suggest reduction (insufficient oxygen).

B. Oxygen Stoichiometry (Iodometric Titration)
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Oxygen content in BaCuO₂+δ varies. To determine the precise oxygen content (and average

Cu valence), we use Iodometric Titration. This is a "wet chemistry" validation of the solid state.

Principle:

The amount of liberated Iodine (

) is directly proportional to the charge transfer required to reduce Copper to Cu(I).

Protocol:

Dissolution: Dissolve 50mg of BaCuO₂ in 10 mL of 1.0 M HCl containing excess KI

(Potassium Iodide). Crucial: This must be done under flowing Argon or Nitrogen. Air oxidation

of

will falsify results.

Titration: Titrate the released

against standardized Sodium Thiosulfate (

) using a starch indicator (blue to clear endpoint).

Calculation: The average valence of Copper (

) is derived from the volume of thiosulfate used.

Titration Logic Diagram:

BaCuO2 Sample
(Contains Cu2+ / Cu3+)

HCl + Excess KI
(Inert Atmosphere)

Redox Reaction:
Cu(n+) + I- -> CuI + I2

Dissolution Titrate I2 with
Thiosulfate (S2O3)

Liberated Iodine Calculate Oxygen (δ)
Based on Thiosulfate Vol.

Click to download full resolution via product page

Figure 2: Electrochemical logic flow for determining oxygen non-stoichiometry via Iodometry.

Data Specifications and Reference Standards
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When characterizing your synthesized material, compare against these standard values to

ensure "Drug-Grade" quality (high purity/homogeneity).

Table 1: Comparative Specifications for BaCuO₂

Parameter
Theoretical /
Standard

Experimental
Tolerance

Method of
Verification

Crystal System Cubic (Im3m) -
XRD (Rietveld

Refinement)

Lattice Constant (

)
18.347 Å ± 0.005 Å XRD

Color Deep Black
Dark Grey (indicates

impurities)

Visual / Optical

Microscopy

Melting Point ~1007°C (in Air) - DTA/TGA

Cu Valence +2.00 (nominal) +1.98 to +2.05 Iodometric Titration

Impurity Limit 0% BaCO₃ < 2% wt FTIR or XRD
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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